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Compound of Interest

trans-(1S,2S)-2-
Compound Name:
Aminocyclopentanol hydrochloride

Cat. No.: B150881

An In-depth Technical Guide to the Safety and Handling of trans-(1S,2S)-2-
Aminocyclopentanol Hydrochloride

This guide provides comprehensive safety and handling information for trans-(1S,2S)-2-
Aminocyclopentanol hydrochloride (CAS Number: 68327-04-8), intended for researchers,
scientists, and professionals in drug development. The following sections detail the
compound's properties, associated hazards, and recommended safety protocols.

Chemical and Physical Properties

trans-(1S,2S)-2-Aminocyclopentanol hydrochloride is a white crystalline solid.[1][2] It is
soluble in water and alcohol.[1] Proper storage involves keeping the container tightly closed in
a dry, cool, and well-ventilated place, often under an inert gas like argon at 2-8°C.[3][4][5]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 68327-04-8 (21031516171
Molecular Formula CsH12CINO [L105]1819][10]
Molecular Weight 137.61 g/mol [51I6]1[8119][10]
Appearance White crystalline solid [1112][5]
Melting Point 155-160 °C [1]

Solubility Soluble in water and alcohol [1]

Storage Temperature 2-8°C, under inert gas [4115]

Hazard Identification and Classification

This compound is classified as harmful if swallowed and can cause skin and serious eye

irritation.[3][11]

Table 2: GHS Hazard Classification

Classification Code Description Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed [3][11]
Skin Irritation H315 Causes skin irritation [11]

Eye Irritation H319 Causes serious eye [11]

irritation

Signal Word: Warning[3][11]

Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.[3]

e P270: Do not eat, drink or smoke when using this product.[3]

e P301+P317: IF SWALLOWED: Get medical help.[3]
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e P330: Rinse mouth.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling of trans-(1S,2S)-2-Aminocyclopentanol hydrochloride necessitates the use of
appropriate personal protective equipment and adherence to standard laboratory safety
protocols.

Engineering Controls

o Work in a well-ventilated area.[1][3] Use a local exhaust system if dust formation is possible.
[12]

o Ensure safety shower and eye-wash stations are readily accessible.[12]

Personal Protective Equipment

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Wear tightly fitting safety
) goggles with side-shields
Eye/Face Protection ) [31[9]
conforming to EN 166 (EU) or

NIOSH (US) standards.

Wear impervious, flame-
resistant clothing and handle
_ . with suitable chemical-resistant
Skin Protection [319]
gloves. Inspect gloves before
use and wash hands after

handling.

) ) If dust is generated, use a
Respiratory Protection ] [8]
NIOSH-approved respirator.
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First Aid Measures

In case of exposure, follow these first aid guidelines and seek medical advice.

Table 4: First Aid Procedures

Exposure Route Procedure Source(s)

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion , [3]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Move the victim to fresh air. If

breathing is difficult, administer
Inhalation oxygen. If not breathing, give [3]

artificial respiration. Consult a

doctor immediately.

Immediately remove
) contaminated clothing. Wash
Skin Contact ) [31[8]
off with soap and plenty of

water. Consult a doctor.

Rinse with pure water for at
Eye Contact least 15 minutes. Consult a [31[8]

doctor.

Accidental Release and Disposal
Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area.[8] Avoid dust formation and breathing
vapors, mist, or gas.[8] Ensure adequate ventilation.[8] Use personal protective equipment.[3]
Prevent further leakage if it is safe to do so.[3] Sweep up the spilled material and place it in a
suitable, closed container for disposal.[12]
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Spill Occurs

Contain Spill
(Prevent further spread)

Clean Up Spill
(Sweep solid material)

Collect in Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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